Tert-butyl (3aR,7aS)-5-(6-chloropyridazine-3-carbonyl)-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate

• IUPAC Name: tert-butyl (3aR,7aS)-5-(6-chloropyridazine-3-carbonyl)-3,3a,4,6,7,7a-hexahydro-2H-pyrrolo[3,2-c]pyridine-1-carboxylate
• InChI: InChI=1S/C17H23ClN4O3/c1-17(2,3)25-16(24)22-9-6-11-10-21(8-7-13(11)22)15(23)12-4-5-14(18)20-19-12/h4-5,11,13H,6-10H2,1-3H3/t11-,13+/m1/s1
• InChI Key: XJDYFKOIDNIZND-YPMHNXCESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2C1CCN(C2)C(=O)C3=NN=C(C=C3)Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H]2[C@@H]1CCN(C2)C(=O)C3=NN=C(C=C3)Cl
• Molecular Formula: C17H23ClN4O3
• Molecular Weight: 366.8 g/mol

Description

The compound contains a tert-butyl group, a pyridazine ring, and a pyrrolopyridine ring. The tert-butyl group is a simple hydrocarbon moiety that has unique reactivity patterns due to its crowded structure. The pyridazine ring is a six-membered ring with two nitrogen atoms, and the pyrrolopyridine is a fused ring system containing a pyrrole ring (five-membered ring with one nitrogen atom) and a pyridine ring (six-membered ring with one nitrogen atom).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The tert-butyl group would likely cause steric hindrance, affecting the reactivity of the compound.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar structures often undergo reactions at the nitrogen atoms in the ring systems or at the carbonyl group.